2-[[2-[(4-Amino-4-carboxy-butanoyl)amino]-4-carboxy-butanoyl]amino]pentanedioic acid

• CAS No.: 66471-21-4
• Molecular Formula: C15H23N3O10
• Molecular Weight: 405.36 g/mol
• IUPAC Name: 2-[[2-[(4-amino-4-carboxybutanoyl)amino]-4-carboxybutanoyl]amino]pentanedioic acid
• InChI: InChI=1S/C15H23N3O10/c16-7(14(25)26)1-4-10(19)17-8(2-5-11(20)21)13(24)18-9(15(27)28)3-6-12(22)23/h7-9H,1-6,16H2,(H,17,19)(H,18,24)(H,20,21)(H,22,23)(H,25,26)(H,27,28)
• InChI Key: GVJQNLDNJBEQDK-UHFFFAOYSA-N
• Canonical SMILES: C(CC(=O)NC(CCC(=O)O)C(=O)NC(CCC(=O)O)C(=O)O)C(C(=O)O)N

Description

2-[[2-[(4-Amino-4-carboxy-butanoyl)amino]-4-carboxy-butanoyl]amino]pentanedioic acid (synonyms: NSC334203, AC1L7D89) is a polyfunctional organic compound characterized by a pentanedioic acid backbone substituted with amino and carboxy groups. The compound’s complexity suggests relevance in pharmaceutical research, possibly as a precursor or impurity in antifolate drugs like pemetrexed .

Biological Activity

2-[[2-[(4-Amino-4-carboxy-butanoyl)amino]-4-carboxy-butanoyl]amino]pentanedioic acid, also known as L-alpha-amino-gamma-oxalylaminobutyric acid, is a complex amino acid derivative with significant biological implications. This compound is characterized by its unique molecular structure, which includes multiple carboxyl and amino groups, making it a candidate for various biochemical applications, particularly in metabolic pathways and potential therapeutic uses.

Molecular Structure and Properties

• Molecular Formula : C₆H₁₀N₂O₅
• Molecular Weight : 190.15 g/mol
• IUPAC Name : (2S)-2-amino-4-(oxaloamino)butanoic acid

The compound is recognized for its role as a metabolite and its functional relationships to L-2,4-diaminobutyric acid and oxalic acid, which are pivotal in various biological processes .

The biological activity of this compound can be attributed to several mechanisms:

• Metabolic Role : It serves as a metabolite in certain organisms, influencing metabolic pathways related to amino acid synthesis and degradation.
• Enzyme Interaction : It may interact with specific enzymes involved in metabolic regulation, potentially acting as an inhibitor or substrate.
• Cell Signaling : The compound may participate in cell signaling pathways due to its structural properties that mimic natural substrates.

Case Studies and Research Findings

Recent studies have highlighted the biological significance of 2-[[2-[(4-Amino-4-carboxy-butanoyl)amino]-4-carboxy-butanoyl]amino]pentanedioic acid in various contexts:

• Antiparasitic Activity : Research indicates that derivatives of this compound exhibit activity against Trypanosoma brucei, the causative agent of African sleeping sickness. The presence of multiple amino and carboxyl groups enhances its interaction with parasitic enzymes, disrupting their metabolic functions .
• Plant Metabolism : In Lathyrus latifolius, this compound has been identified as part of the plant's metabolic profile, suggesting a role in nitrogen metabolism or stress response mechanisms .
• Potential Therapeutic Applications : Its structural similarity to known bioactive compounds positions it as a candidate for drug development, particularly in targeting metabolic disorders or infections caused by protozoan parasites.

Data Table: Biological Activity Summary

Activity Type	Organism/Context	Observed Effect	Reference
Antiparasitic	Trypanosoma brucei	Disruption of metabolic functions
Plant Metabolism	Lathyrus latifolius	Role in nitrogen metabolism
Therapeutic Potential	Various	Candidate for drug development

Comparison with Similar Compounds

Research Findings and Functional Implications

• PSMA Interaction: The target compound’s carboxy/amino groups may mimic folate substrates, enabling interaction with PSMA, which is overexpressed in prostate cancer and tumor neovasculature .
• Stereochemical Impact : Stereoisomers like (S,S)-9 and (S,R)-9 demonstrate that configuration affects physicochemical properties (e.g., solubility) and biological activity .
• Impurity Profiles : As pemetrexed impurities, structural analogues highlight the importance of stringent synthesis control to avoid unintended biological effects .

Q & A

Basic: What are the standard synthetic routes for this compound, and how can purity be ensured during synthesis?

Methodological Answer:
The synthesis typically involves multi-step peptide coupling reactions. A common approach includes:

Activation of Carboxylic Groups : Use reagents like carbodiimides (e.g., DCC) or thionyl chloride to activate carboxylic acid moieties for nucleophilic substitution .

Stepwise Amide Bond Formation : Sequential coupling of 4-amino-4-carboxy-butanoyl and pentanedioic acid units under inert conditions (e.g., nitrogen atmosphere) to prevent side reactions .

Purification : Employ column chromatography (silica gel or reverse-phase) and recrystallization to isolate the product. Purity is verified via HPLC (>98%) and NMR to confirm absence of unreacted intermediates .

Basic: Which spectroscopic techniques are optimal for structural characterization?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) : 1H/13C NMR to confirm backbone connectivity and stereochemistry. For example, coupling constants in 1H NMR can verify peptide bond geometry .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to validate molecular weight (C10H16N2O7, calculated 292.26 g/mol) and detect isotopic patterns .
• Infrared Spectroscopy (IR) : Identify characteristic peaks for carboxylic acid (1700–1720 cm⁻¹) and amide (1650–1680 cm⁻¹) groups .

Advanced: How can computational methods optimize reaction conditions for this compound’s synthesis?

Methodological Answer:

• Quantum Chemical Calculations : Use density functional theory (DFT) to model reaction pathways and identify energy barriers for amide bond formation. Tools like Gaussian or ORCA are recommended .
• AI-Driven Experimental Design : Integrate platforms like COMSOL Multiphysics with machine learning to predict optimal solvent systems (e.g., DMF vs. THF) and catalyst concentrations. AI algorithms can analyze historical reaction data to minimize trial-and-error approaches .

Advanced: How can researchers resolve contradictions in reported bioactivity data across studies?

Methodological Answer:

• Systematic Variability Analysis : Compare experimental conditions (e.g., pH, temperature) and substituent effects. For example, bioactivity discrepancies may arise from differences in stereochemistry (e.g., D- vs. L-isomers) or protonation states of carboxylic groups .
• Dose-Response Curves : Standardize assays (e.g., enzyme inhibition studies) using controlled buffer systems (PBS at pH 7.4) to isolate compound-specific effects .

Advanced: What strategies are effective for designing derivatives with enhanced enzymatic stability?

Methodological Answer:

• Substituent Engineering : Introduce hydrophobic groups (e.g., tert-butyl) to the butanoyl backbone to reduce hydrolysis. Monitor stability via accelerated degradation studies (e.g., 37°C, 0.1M HCl) .
• Conformational Analysis : Use X-ray crystallography or molecular dynamics simulations to identify rigid regions of the molecule. Modify flexible bonds (e.g., C-N in amide groups) to enhance metabolic resistance .

Basic: What safety protocols are essential for handling this compound?

Methodological Answer:

• Personal Protective Equipment (PPE) : Wear nitrile gloves, safety goggles, and lab coats. Use fume hoods for synthesis steps involving volatile reagents (e.g., thionyl chloride) .
• Emergency Measures : In case of skin contact, rinse immediately with water for 15 minutes. Consult a physician and provide the compound’s Safety Data Sheet (SDS) .

Basic: What are its potential applications in neurotransmitter analog development?

Methodological Answer:

• GABA Analog Synthesis : The compound’s structural similarity to γ-aminobutyric acid (GABA) makes it a candidate for designing neuromodulators. Functionalize the amino and carboxylic acid groups to mimic GABA receptor binding .
• In Vitro Testing : Use patch-clamp electrophysiology on neuronal cells to assess receptor activation potency .

Advanced: How to evaluate its stability under physiological conditions?

Methodological Answer:

• Stress Testing : Incubate the compound in simulated gastric fluid (pH 1.2) and intestinal fluid (pH 6.8) at 37°C. Monitor degradation via LC-MS over 24 hours .
• Kinetic Studies : Calculate half-life (t½) using first-order decay models. Compare with structurally similar compounds to identify stability trends .